Cas no 2225170-85-2 (3-Methyl-1-(2-chlorophenyl)pyrazole-4-boronic acid)

• Product Name: 3-Methyl-1-(2-chlorophenyl)pyrazole-4-boronic acid
• CAS No: 2225170-85-2
• MF: C₁₀H₁₀BClN₂O₂
• MW: 236.46
• CID: 5143777
• PubChem ID: 133555399
• Update Time: 2024-11-05

3-Methyl-1-(2-chlorophenyl)pyrazole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(2-chlorophenyl)pyrazole-4-boronic acid
• Boronic acid, B-[1-(2-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]-
• (1-(2-Chlorophenyl)-3-methyl-1H-pyrazol-4-yl)boronic acid
• 2225170-85-2

• Inchi： 1S/C10H10BClN2O2/c1-7-8(11(15)16)6-14(13-7)10-5-3-2-4-9(10)12/h2-6,15-16H,1H3
• InChI Key： DLZFQXCGKBTVIF-UHFFFAOYSA-N
• SMILES： B(C1=CN(C2=CC=CC=C2Cl)N=C1C)(O)O

Computed Properties

• Exact Mass: 236.0523854g/mol
• Monoisotopic Mass: 236.0523854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų